Cas no 531-57-7 (Azure C)

Azure C structure
Azure C structure
Product Name:Azure C
CAS No:531-57-7
MF:C13H12ClN3S
MW:277.772480010986
MDL:MFCD00067677
CID:370645
PubChem ID:135421845
Update Time:2025-04-19

Azure C Chemical and Physical Properties

Names and Identifiers

    • Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride (1:1)
    • AZURE C
    • N-Methylthionine
    • (7-aminophenothiazin-3-ylidene)-methylazanium,chloride
    • 3-Amino-7-methylaminophenothiazin-5-ium chloride
    • 7-methyliminophenothiazin-10-ium-3-amine;chloride
    • CHEBI:87641
    • Azure C, Dye content 40 %
    • 3-AMINO-7-METHYLAMINOPHENAZATHONIUM CHLORIDE
    • Azure C (VAN)
    • METHYLTHIONINIUM CHLORIDE HYDRATE IMPURITY C [EP IMPURITY]
    • 3-Amino-7-(methylamino)phenothiazin-5-ium chloride (1:1)
    • 531-57-7
    • Monomethylthionine chloride
    • FT-0622540
    • SCHEMBL1813066
    • 3-Imino-7-(methylamino)-3H-phenothiazine hydrochloride
    • AZUR C
    • CS-0205244
    • 3-amino-7-(methylamino)phenothiazin-5-ium chloride
    • Monomethyldiaminodiphenazothionium chloride
    • AZURE C [MI]
    • C.I. 52002
    • Azure C (Technical Grade)
    • Q27159794
    • Phenothiazin-5-ium, 3-amino-7-methylamino-, chloride
    • SCHEMBL1813064
    • azurec
    • Methylene Azure C
    • SCHEMBL333986
    • CCRIS 9313
    • (3E)-7-amino-3-(methylimino)-3H-phenothiazin-10-ium chloride
    • NSC 16165
    • UNII-JGC8OHD9Z9
    • CHEMBL261368
    • Monomethylthionine
    • Azzurro C
    • CI 52002
    • EINECS 208-512-8
    • AKOS015916295
    • NSC16165
    • METHYLENE BLUE IMPURITY C
    • MFCD00067677
    • NSC-16165
    • JGC8OHD9Z9
    • NS00042998
    • F71912
    • HY-W143216
    • Azur C (C.I. 52002)
    • DTXSID2040159
    • 3-amino-7-(methylimino)phenothiazin-10-ium chloride
    • DA-69937
    • Azure C
    • MDL： MFCD00067677
    • Inchi： 1S/C13H11N3S.ClH/c1-15-9-3-5-11-13(7-9)17-12-6-8(14)2-4-10(12)16-11;/h2-7H,14H2,1H3;1H/b15-9+;
    • InChI Key： DDGMDTGNGDOUPX-NSPIFIKESA-N
    • SMILES： [Cl-].S1C2C=C(C=CC=2[NH+]=C2C=C/C(/C=C12)=N\C)N

Computed Properties

  • Exact Mass: 277.04400
  • Monoisotopic Mass: 277.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 448
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 77.6A^2

Experimental Properties

  • Color/Form: Green shiny crystals or dark green powder.
  • Boiling Point: 385.1ºC at 760 mmHg
  • Flash Point: 186.7ºC
  • PSA: 79.18000
  • LogP: 1.01270
  • Merck: 13,931
  • Solubility: Soluble in water as blue solution, slightly soluble in ethanol

Azure C Security Information

  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • RTECS：SP5680000
  • Safety Term：S22-S24/25

Azure C Customs Data

  • HS CODE：2934300000
  • Customs Data：

    China Customs Code:

    2934300000

    Overview:

    2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Azure C Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA04546-5g
AZUREC
 531-57-7
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 ¥1318.0 2021-09-03
abcr
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Azure C; .
 531-57-7
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 €52.70 2023-07-19
abcr
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abcr
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 €141.00 2023-07-19
Chemenu
CM343880-5g
7-methyliminophenothiazin-10-ium-3-amine;chloride
 531-57-7 95%+
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 $58 2022-06-11
Chemenu
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 531-57-7 95%+
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 $ 323.00 2023-04-19
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 $ 63.00 2023-04-19
TRC
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Azure C (Technical Grade)
 531-57-7
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 $ 91.00 2023-04-19
TRC
A966118-25g
Azure C (Technical Grade)
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 $ 265.00 2022-06-07

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